Cas no 1274821-85-0 ((4-tert-butyl-1-propoxycyclohexyl)methyl(methyl)amine)

• Product Name: (4-tert-butyl-1-propoxycyclohexyl)methyl(methyl)amine
• CAS No: 1274821-85-0
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 5793097
• PubChem ID: 55036172
• Update Time: 2025-10-29

(4-tert-butyl-1-propoxycyclohexyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• CS-0301475
• [(4-tert-butyl-1-propoxycyclohexyl)methyl](methyl)amine
• AKOS006047380
• 1274821-85-0
• EN300-1143916
• 1-(4-(Tert-butyl)-1-propoxycyclohexyl)-N-methylmethanamine
• Cyclohexanemethanamine, 4-(1,1-dimethylethyl)-N-methyl-1-propoxy-
• (4-tert-butyl-1-propoxycyclohexyl)methyl(methyl)amine

• Inchi： 1S/C15H31NO/c1-6-11-17-15(12-16-5)9-7-13(8-10-15)14(2,3)4/h13,16H,6-12H2,1-5H3
• InChI Key： WEQSWJPMQQOYRK-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CNC)CCC(C(C)(C)C)CC1

Computed Properties

• Exact Mass: 241.240564612g/mol
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.88±0.1 g/cm3(Predicted)
• Boiling Point: 297.1±13.0 °C(Predicted)
• pka: 10.56±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on (4-tert-butyl-1-propoxycyclohexyl)methyl(methyl)amine

Recent Advances in the Study of (4-tert-butyl-1-propoxycyclohexyl)methyl(methyl)amine (CAS: 1274821-85-0)

The compound (4-tert-butyl-1-propoxycyclohexyl)methyl(methyl)amine (CAS: 1274821-85-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexyl backbone and tert-butyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary investigations suggest that (4-tert-butyl-1-propoxycyclohexyl)methyl(methyl)amine exhibits affinity for specific receptors in the central nervous system, making it a candidate for the treatment of neurological disorders such as depression and anxiety. Researchers have employed advanced techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular interactions and binding affinities.

In addition to its neurological applications, recent studies have explored the compound's potential in oncology. In vitro assays have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, possibly through the modulation of cell cycle regulators. These findings are supported by computational modeling studies, which predict high selectivity and low toxicity, further highlighting its therapeutic promise.

The synthesis of (4-tert-butyl-1-propoxycyclohexyl)methyl(methyl)amine has also been optimized in recent years. Novel catalytic methods have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further preclinical and clinical studies, ensuring the compound's viability as a drug candidate.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, require further investigation. Ongoing research aims to address these gaps through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, (4-tert-butyl-1-propoxycyclohexyl)methyl(methyl)amine (CAS: 1274821-85-0) represents a compelling subject of study in the chemical biology and pharmaceutical fields. Its diverse therapeutic potential, coupled with recent advancements in synthesis and characterization, positions it as a promising candidate for future drug development. Continued research will be essential to fully unlock its clinical applications and translate laboratory findings into tangible medical benefits.